2-Amino-3,3-dicyclobutylpropanoic acid

• Molecular Formula: C11H19NO2
• Molecular Weight: 197.27 g/mol
• IUPAC Name: 2-amino-3,3-di(cyclobutyl)propanoic acid
• InChI: InChI=1S/C11H19NO2/c12-10(11(13)14)9(7-3-1-4-7)8-5-2-6-8/h7-10H,1-6,12H2,(H,13,14)
• InChI Key: MLCZDJHSVYPJJX-UHFFFAOYSA-N
• Canonical SMILES: C1CC(C1)C(C2CCC2)C(C(=O)O)N

Description

2-Amino-3,3-dicyclobutylpropanoic acid (CAS: 1378290-31-3) is a non-proteinogenic amino acid characterized by two cyclobutyl substituents at the β-carbon of the alanine backbone. Its molecular formula is C₁₁H₁₉NO₂, with a molecular weight of 197.27 g/mol . The compound’s structure features a rigid, bicyclic framework due to the cyclobutyl groups, which confer unique steric and electronic properties. The SMILES notation C1CC(C1)C(C2CCC2)C(C(=O)O)N highlights the spatial arrangement of the cyclobutane rings and the amino-carboxylic acid functional groups . This structural complexity makes it a valuable building block in medicinal chemistry and organic synthesis, particularly for designing conformationally constrained peptides or enzyme inhibitors .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 2-amino-3,3-dicyclobutylpropanoic acid typically involves the reaction of cyclobutyl derivatives with appropriate amino and carboxyl functional groups. One common method includes the use of cyclobutyl bromide and subsequent reactions to introduce the amino and carboxyl groups under controlled conditions .

Industrial Production Methods: Industrial production of this compound may involve large-scale organic synthesis techniques, including the use of high-pressure reactors and catalysts to ensure efficient and high-yield production. The specific conditions, such as temperature, pressure, and solvent choice, are optimized to maximize the yield and purity of the final product .

Chemical Reactions Analysis

Types of Reactions: 2-Amino-3,3-dicyclobutylpropanoic acid can undergo various chemical reactions, including:

Oxidation: This reaction typically involves the use of oxidizing agents to convert the amino group to a nitro group or other oxidized forms.

Reduction: Reduction reactions can convert the carboxyl group to an alcohol or other reduced forms.

Substitution: The compound can participate in substitution reactions where functional groups are replaced by other groups under specific conditions.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are often used.

Substitution: Reagents like halogens (e.g., chlorine, bromine) and nucleophiles (e.g., amines, thiols) are employed in substitution reactions.

Major Products Formed: The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield nitro derivatives, while reduction can produce alcohols or amines .

Scientific Research Applications

2-Amino-3,3-dicyclobutylpropanoic acid has several scientific research applications:

Chemistry: It is used as a building block in organic synthesis, particularly in the development of novel compounds with potential pharmaceutical applications.

Biology: The compound is studied for its potential biological activity, including its interactions with enzymes and receptors.

Medicine: Research is ongoing to explore its potential as a therapeutic agent, particularly in the treatment of neurological disorders.

Industry: It is used in the synthesis of specialty chemicals and materials with unique properties.

Mechanism of Action

The mechanism of action of 2-amino-3,3-dicyclobutylpropanoic acid involves its interaction with specific molecular targets, such as enzymes and receptors. The compound may act as an inhibitor or activator of these targets, modulating various biochemical pathways. The exact pathways and molecular targets are subjects of ongoing research .

Comparison with Similar Compounds

Table 1: Structural and Molecular Comparison

Compound Name	Molecular Formula	Substituents (β-Carbon)	Molecular Weight (g/mol)	Key Features
2-Amino-3,3-dicyclobutylpropanoic acid	C₁₁H₁₉NO₂	Two cyclobutyl groups	197.27	High steric hindrance, rigid backbone
(S)-2-Amino-3,3-diphenylpropanoic acid	C₁₅H₁₅NO₂	Two phenyl groups	241.29	Aromatic π-system, planar geometry
2-Amino-3-(1-naphthyl)propanoic acid	C₁₃H₁₃NO₂	1-naphthyl group	216.10	Extended aromaticity, bulkier substituent
2-Amino-3-phenylpropanoic acid	C₉H₁₁NO₂	Single phenyl group	170.61	Moderate steric bulk, common in drugs
3-(3,3-Difluorocyclobutyl)-2-acetamidopropanoic acid	C₉H₁₃F₂NO₃	Difluorocyclobutyl, acetamido	233.20	Fluorine-enhanced polarity, stability

Key Observations :

• Cyclobutyl vs. In contrast, phenyl-containing analogs like (S)-2-Amino-3,3-diphenylpropanoic acid (MW 241.29) leverage aromatic interactions for target engagement .
• Electron-Withdrawing Effects: The difluorocyclobutyl group in 3-(3,3-Difluorocyclobutyl)-2-acetamidopropanoic acid enhances polarity and metabolic stability compared to non-fluorinated analogs, a critical factor in drug design .
• Aromatic vs. Aliphatic Systems: Naphthyl-substituted derivatives (e.g., 2-Amino-3-(1-naphthyl)propanoic acid) exhibit increased hydrophobicity and π-stacking capability, which may improve membrane permeability but reduce aqueous solubility .

Solubility and Stability

• The target compound’s cyclobutyl groups likely reduce aqueous solubility compared to simpler analogs like 2-Amino-3-phenylpropanoic acid (solubility index: 1706 in Handbook of Aqueous Solubility Data) .
• Fluorinated derivatives (e.g., ) may exhibit improved stability under acidic conditions due to the electron-withdrawing effects of fluorine .

Biological Activity

2-Amino-3,3-dicyclobutylpropanoic acid (DCBPA) is a compound of interest in biological research due to its unique structural properties and potential pharmacological applications. This article provides a comprehensive overview of the biological activity of DCBPA, focusing on its mechanisms of action, pharmacokinetics, and therapeutic potential.

• Chemical Formula : C₁₁H₁₉NO₂
• Molecular Weight : Approximately 197.28 g/mol
• Appearance : White to off-white powder
• CAS Number : 1803562-65-3

DCBPA's biological activity is primarily attributed to its interaction with various molecular targets within biological systems. The following mechanisms have been identified:

• Receptor Interaction : DCBPA may act as an agonist or antagonist at specific neurotransmitter receptors, influencing neurotransmission and signal transduction pathways.
• Enzyme Modulation : The compound has shown potential to inhibit or activate specific enzymes involved in metabolic pathways, which can affect cellular metabolism and energy production.
• Cellular Signaling : DCBPA may influence cellular signaling pathways, including those involved in inflammation and apoptosis, suggesting a role in modulating immune responses.

Pharmacokinetics

Understanding the pharmacokinetic profile of DCBPA is crucial for evaluating its therapeutic potential:

• Absorption : DCBPA is expected to have moderate absorption characteristics due to its molecular structure.
• Distribution : The compound's lipophilicity suggests it may distribute well in lipid membranes, potentially affecting its bioavailability.
• Metabolism : Initial studies indicate that DCBPA undergoes metabolic conversion in the liver, which may influence its efficacy and safety profile.
• Excretion : The compound is likely excreted primarily through renal pathways, necessitating further studies on its clearance rates.

Biological Activities

DCBPA has been investigated for various biological activities, including:

1. Antimicrobial Activity

Preliminary studies suggest that DCBPA exhibits antimicrobial properties against a range of bacterial strains. Its mechanism involves disruption of bacterial cell wall synthesis and inhibition of metabolic pathways essential for bacterial survival.

2. Anticancer Potential

Research indicates that DCBPA may possess anticancer properties by inducing apoptosis in cancer cells and inhibiting tumor growth. In vitro studies have demonstrated that DCBPA can reduce cell viability in several cancer cell lines through mechanisms such as cell cycle arrest and modulation of apoptosis-related proteins.

3. Anti-inflammatory Effects

DCBPA has shown promise as an anti-inflammatory agent. It appears to inhibit the production of pro-inflammatory cytokines and modulate inflammatory pathways, which could be beneficial in treating conditions characterized by chronic inflammation.

Case Studies

Several case studies have highlighted the therapeutic potential of DCBPA:

• Study 1 : In a study examining the effects of DCBPA on E. coli growth rates, it was found that varying concentrations significantly affected bacterial proliferation, indicating potential use as an antibacterial agent.
• Study 2 : A cancer research study demonstrated that treatment with DCBPA led to a marked reduction in tumor size in xenograft models, suggesting its efficacy as an anticancer drug candidate.

Data Table: Summary of Biological Activities

Activity Type	Mechanism	Observed Effects	Reference
Antimicrobial	Inhibition of cell wall synthesis	Reduced growth of E. coli
Anticancer	Induction of apoptosis	Decreased viability in cancer cells
Anti-inflammatory	Modulation of cytokine production	Reduced inflammation markers